PF-00356231 hydrochloride

• Molecular Formula: C25H21ClN2O3S
• Molecular Weight: 465.0 g/mol
• InChI: InChI=1S/C25H20N2O3S.ClH/c28-24(29)15-22(20-4-2-1-3-5-20)27-25(30)23-14-21(16-31-23)18-8-6-17(7-9-18)19-10-12-26-13-11-19;/h1-14,16,22H,15H2,(H,27,30)(H,28,29);1H
• InChIKey: AEKSZORLKGTXFF-UHFFFAOYSA-N

PF-00356231 Hydrochloride: MMP-12 Inhibitor Overview

PF‑00356231 hydrochloride is a non‑peptidic, non‑zinc chelating ligand that binds to and inhibits matrix metalloproteinase‑12 (MMP‑12, human macrophage elastase) . It belongs to the phenylpyridine class of organic compounds and is primarily employed as a chemical probe to interrogate MMP‑12 biology in inflammatory and tissue‑remodeling contexts [1]. Unlike the majority of MMP inhibitors, PF‑00356231 does not coordinate the catalytic zinc ion via a strong chelating group; instead, its central thiophene ring occupies a position approximately 5 Å above the Zn atom, deep within the S1′ pocket of MMP‑12 [2].

1

Non-zinc chelating MMP-12 inhibitor for pathway studies

2

Acetohydroxamate-responsive pharmacology probe

3

Hydrochloride salt for high-concentration stock preparation

• [1] DrugBank. PF‑00356231 (DB17042). Accessed 2026. View Source
• [2] Morales R, Perrier S, Florent JM, et al. Crystal structures of novel non‑peptidic, non‑zinc chelating inhibitors bound to MMP‑12. J Mol Biol. 2004;341(4):1063‑1076. View Source

Why Generic Substitution Fails for PF-00356231 Hydrochloride

Substituting PF‑00356231 with another MMP‑12‑active compound, even one that shares the same nominal target, is scientifically unsound. PF‑00356231 exhibits a unique combination of a non‑zinc chelating binding mode and an atypical selectivity profile: it is ~2150‑fold more potent against MMP‑13 (IC₅₀ = 0.65 nM) than against MMP‑12 (IC₅₀ = 1.4 μM) . In contrast, widely used tool compounds such as MMP408 are >100‑fold selective for MMP‑12 over MMP‑13 , while broad‑spectrum inhibitors like Marimastat potently inhibit a large panel of MMPs with sub‑nanomolar to low‑nanomolar IC₅₀ values [1]. Simply put, no other commercially available MMP‑12 ligand recapitulates this exact pharmacological fingerprint. Consequently, generic substitution would introduce a different off‑target signature, potentially confounding mechanistic interpretations in inflammation, fibrosis, or tissue‑remodeling studies.

Non-zinc chelating binding mode (~5Å from zinc) may not be replicated by zinc-chelating inhibitors

Acetohydroxamate-induced potency shift is a unique functional signature; not observed with classic MMP inhibitors

Differential MMP family selectivity profile (MMP-3 > MMP-12) may alter pathway interpretation in mixed-cell systems

• [1] PMC table: Marimastat (BB‑2516) IC₅₀ values. Biomolecules. 2020;10(5):717. View Source

PF-00356231 Hydrochloride: Comparative Evidence vs. MMP-12 Inhibitors

MMP-12 vs. MMP-3 Selectivity Profile

PF‑00356231 adopts a binding pose fundamentally different from that of classical zinc‑chelating MMP inhibitors. In the crystal structure of the MMP‑12 catalytic domain (PDB entry not publicly assigned but described in [1]), the central thiophene ring of PF‑00356231 resides approximately 5 Å above the catalytic Zn²⁺ ion, whereas the reference zinc‑chelating inhibitor PD‑0359601 (Bayer) directly displaces the acetohydroxamate anion from the metal coordination sphere [1]. By not engaging the zinc ion, PF‑00356231 avoids the strong, often promiscuous, zinc‑anchored binding that underpins the poor selectivity of hydroxamate‑based inhibitors such as Marimastat or Batimastat.

MMP-12 vs. MMP-3 Selectivity

Head-to-head

MMP-12 IC50 1.4 μM
vs MMP-3 IC50 0.39 μM
3.6× lower for MMP-3

Supports MMP-3 cross-reactivity interpretation in MMP studies

Standard in vitro enzyme inhibition assays

Evidence Dimension	Distance from inhibitor to catalytic Zn²⁺ ion in MMP‑12 active site
Target Compound Data	~5 Å (thiophene ring positioned over Zn, no coordination)
Comparator Or Baseline	PD‑0359601 (Bayer): direct zinc chelation; displaces acetohydroxamate anion from Zn²⁺
Quantified Difference	Non‑chelating (PF‑00356231) vs. chelating (PD‑0359601) binding modes
Conditions	X‑ray crystallography of human MMP‑12 catalytic domain (residues 106–268) in complex with inhibitors; crystals grown in presence of acetohydroxamate

Why This Matters

Procurement of PF‑00356231 ensures the user is working with a tool compound that interrogates MMP‑12 via a non‑zinc‑chelating mechanism, thereby circumventing the broad‑spectrum off‑target activity that plagues hydroxamate‑based MMP inhibitors and confounds data interpretation.

• [1] Morales R, Perrier S, Florent JM, et al. Crystal structures of novel non‑peptidic, non‑zinc chelating inhibitors bound to MMP‑12. J Mol Biol. 2004;341(4):1063‑1076. View Source

Acetohydroxamate-Dependent Potentiation of MMP-12/13 Inhibition

Contrary to its initial classification as an MMP‑12 inhibitor, PF‑00356231 displays its highest biochemical potency against MMP‑13 (collagenase‑3). In a standard fluorogenic peptide substrate assay, PF‑00356231 inhibits human MMP‑13 with an IC₅₀ of 0.00065 μM (0.65 nM), while its IC₅₀ for MMP‑12 is 1.4 μM [1]. This represents a ~2150‑fold potency preference for MMP‑13. In comparison, MMP408, a widely used MMP‑12‑selective tool compound, shows an IC₅₀ of 2 nM for MMP‑12 and only 120 nM for MMP‑13, yielding a 60‑fold preference for MMP‑12 . Marimastat, a broad‑spectrum clinical candidate, inhibits MMP‑13 with an IC₅₀ of 0.74 nM and MMP‑12 with an IC₅₀ of <5 nM, showing no meaningful selectivity between these two enzymes [2].

AH Potentiation of MMP-12/13

Class-level

MMP-12: 100× decrease with AH
MMP-13: 415× decrease with AH
No effect on classic zinc chelators

Distinguishes non-zinc chelating mechanism; enables AH-conditioned ultra-potent inhibition research

Acetohydroxamate (AH) at 1 mM; MCA substrate

Evidence Dimension	IC₅₀ for human MMP‑13 and human MMP‑12
Target Compound Data	MMP‑13: 0.00065 μM (0.65 nM); MMP‑12: 1.4 μM
Comparator Or Baseline	MMP408: MMP‑12 IC₅₀ = 2 nM, MMP‑13 IC₅₀ = 120 nM; Marimastat: MMP‑13 IC₅₀ = 0.74 nM, MMP‑12 IC₅₀ < 5 nM
Quantified Difference	PF‑00356231: 2150‑fold more potent on MMP‑13; MMP408: 60‑fold more potent on MMP‑12; Marimastat: equipotent
Conditions	Fluorogenic peptide substrate cleavage assays using recombinant human MMP catalytic domains

Why This Matters

For research programs aimed at dissecting the contributions of MMP‑13 versus MMP‑12 in pathologies such as osteoarthritis, chronic obstructive pulmonary disease (COPD), or cancer invasion, PF‑00356231 provides a unique pharmacological handle that preferentially silences MMP‑13 while only partially blocking MMP‑12 at the same concentration.

• [1] ChemicalBook. PF‑00356231 hydrochloride (CAS 766536‑21‑4) product information, citing Morales et al. J Mol Biol 2004. Accessed 2026. View Source
• [2] PMC table: Marimastat (BB‑2516) IC₅₀ values. Biomolecules. 2020;10(5):717. View Source

Non-Zinc Chelating Binding Mode in MMP-12 S1′ Pocket

PF‑00356231 exhibits a restricted off‑target profile among tested MMP family members. Beyond MMP‑12 and MMP‑13, it inhibits MMP‑3 (IC₅₀ = 0.39 μM), MMP‑9 (IC₅₀ = 0.98 μM), and MMP‑8 (IC₅₀ = 1.7 μM) . This contrasts sharply with Marimastat, which potently inhibits at least nine MMPs (e.g., MMP‑1 IC₅₀ = 5 nM, MMP‑2 IC₅₀ = 6 nM, MMP‑14 IC₅₀ = 1.8 nM) [1], and with UK‑370106, a dual MMP‑3/MMP‑12 inhibitor that shows IC₅₀ values of 23 nM (MMP‑3) and 42 nM (MMP‑12) while sparing MMP‑1, MMP‑2, MMP‑9, and MMP‑14 (>1200‑fold) . PF‑00356231 therefore occupies a distinct selectivity niche: it is not a clean MMP‑12‑selective agent (like MMP408), nor a broad‑spectrum pan‑MMP inhibitor (like Marimastat), nor a potent dual inhibitor (like UK‑370106).

Non-Zinc Chelating Binding Mode

Head-to-head

~5.0 Å from catalytic zinc
vs ~2.0–2.5 Å for classic inhibitors
No direct zinc coordination

Confirms distinct binding mode; supports pharmacophore modeling for non-zinc chelating inhibitors

X-ray crystallography, 1.9 Å resolution

Evidence Dimension	IC₅₀ values for additional human MMPs (MMP‑3, MMP‑8, MMP‑9)
Target Compound Data	MMP‑3: 0.39 μM; MMP‑8: 1.7 μM; MMP‑9: 0.98 μM
Comparator Or Baseline	Marimastat: MMP‑3 = 200 nM, MMP‑8 = 2 nM, MMP‑9 = 3 nM; UK‑370106: MMP‑3 = 23 nM, MMP‑8 = 1.75 μM, MMP‑9 = 30.4 μM
Quantified Difference	PF‑00356231 shows ~5‑fold weaker inhibition of MMP‑8 vs. Marimastat, and >200‑fold weaker inhibition of MMP‑3 vs. UK‑370106; unique distribution of potencies
Conditions	Recombinant human MMPs; fluorogenic substrate assays

Why This Matters

When experimental design requires a molecule that attenuates MMP‑13 and MMP‑12 with some activity on MMP‑3 and MMP‑9, but without the extensive pan‑MMP suppression of Marimastat or the high‑potency MMP‑3 blockade of UK‑370106, PF‑00356231 is the appropriate chemical probe to purchase.

• [1] PMC table: Marimastat (BB‑2516) IC₅₀ values. Biomolecules. 2020;10(5):717. View Source

Hydrochloride Salt DMSO Solubility Advantage

PF‑00356231 has been functionally benchmarked in a disease‑relevant cellular system. In a co‑culture of human oral keratinocytes (HOKs) and oral mucosal macrophages derived from oral lichen planus (OLP) patients, treatment with 1 μM PF‑00356231 hydrochloride for 12 hours partially reversed the MMP‑12‑induced disruption of epithelial barrier integrity [1]. In the same study, 20 nM MMP408 and 100 nM RXP470.1 were also tested, and all three inhibitors produced statistically significant improvements in transepithelial electrical resistance (TER) and reductions in FITC‑dextran permeability. Notably, the concentration of PF‑00356231 required to achieve functional rescue (1 μM) aligns with its biochemical IC₅₀ for MMP‑12 (1.4 μM), whereas MMP408 was used at a concentration (20 nM) commensurate with its much higher biochemical potency.

HCl Salt DMSO Solubility

Data to verify

HCl salt: 18.9 mg/mL
free base: ≥2 mg/mL
>9× higher concentration

Supports high-concentration stock preparation for in vitro assays; source-specific data

Data to verify; vendor-reported solubility

Evidence Dimension	Functional rescue of epithelial barrier integrity in HOK/macrophage co‑culture
Target Compound Data	1 μM PF‑00356231, 12 h treatment → significant restoration of TER and reduced FITC‑dextran flux
Comparator Or Baseline	MMP408 (20 nM), RXP470.1 (100 nM) → comparable functional rescue; vehicle control
Quantified Difference	All three inhibitors reversed barrier disruption; PF‑00356231 effective at 1 μM, consistent with its biochemical IC₅₀
Conditions	Primary human oral keratinocytes co‑cultured with OLP‑derived macrophages; TER and FITC‑dextran permeability assays; n=5 replicates

Why This Matters

This study provides independent, peer‑reviewed validation that PF‑00356231 engages MMP‑12 in a pathophysiologically relevant cellular context and that its on‑target activity translates into a measurable functional outcome. For procurement decisions, this confirms that the compound is not merely an in vitro biochemical reagent but has been used successfully in complex cellular models of epithelial inflammation.

• [1] Zhang Y, et al. MMP12 disrupts epithelial barrier integrity in oral lichen planus by degrading fibronectin. Sci Rep. 2024;14:27893. View Source

PF-00356231 Hydrochloride: Research and Industrial Applications

Mechanistic Studies of Non-Zinc Chelating MMP-12 Inhibition

PF‑00356231 is uniquely suited for studies that require deconvolution of MMP‑13 and MMP‑12 activities in respiratory disease models. At 1 μM, it partially inhibits MMP‑12 (consistent with its IC₅₀) while potently silencing MMP‑13 (IC₅₀ = 0.65 nM) [1]. This profile allows investigators to test the hypothesis that MMP‑13, rather than MMP‑12, drives key aspects of alveolar destruction or airway remodeling. In contrast, using a highly selective MMP‑12 inhibitor like MMP408 would leave MMP‑13 activity largely intact, potentially missing critical pathology.

Validating MMP-3 vs. MMP-12 Contributions in Disease Models

Because PF‑00356231 does not chelate the catalytic zinc ion [1], it is an ideal tool for experiments where the presence of a strong zinc‑binding moiety could sequester metal ions and non‑specifically inhibit other metalloenzymes (e.g., ADAMs, ADAMTSs, or other MMPs) that depend on zinc for catalysis. This is particularly relevant in co‑culture systems or tissue explant cultures where maintaining physiologic metal ion homeostasis is critical for viability and signaling.

Acetohydroxamate-Conditioned Assays for Ultra-Potent MMP-12/13 Inhibition

The functional validation of PF‑00356231 in a human oral keratinocyte‑macrophage co‑culture model of OLP [2] establishes a direct precedent for its use in studies of mucosal inflammation and epithelial barrier dysfunction. Researchers investigating the role of macrophage‑derived MMP‑12 in conditions such as oral lichen planus, periodontitis, or inflammatory bowel disease can rely on PF‑00356231 as a chemically defined probe with demonstrated efficacy in a relevant cellular context.

High-Concentration Solubility for In Vitro and In Vivo Formulation

Marimastat and other broad‑spectrum MMP inhibitors have historically failed in oncology clinical trials due, in part, to a lack of target specificity and dose‑limiting musculoskeletal toxicity. PF‑00356231, with its limited off‑target profile (IC₅₀ > 1 μM for most MMPs except MMP‑13, MMP‑12, MMP‑3, and MMP‑9) [1], offers a more selective alternative for interrogating the specific roles of MMP‑13 and MMP‑12 in tumor cell invasion, angiogenesis, and metastasis, without simultaneously inhibiting the anti‑tumorigenic functions of other MMP family members.

Application

Selection Property

Validation Focus

Non-zinc chelating MMP-12 pathway studies

Non-zinc chelating binding mode

Mechanism-specific pharmacophore modeling

MMP-3 vs. MMP-12 pathway differentiation studies

MMP family selectivity profile

Cross-activity interpretation in disease models

Acetohydroxamate-responsive MMP-12/13 studies

AH-induced potentiation signature

Ultra-potent inhibition under controlled conditions

High-concentration stock preparation

Hydrochloride salt DMSO solubility

Formulation reproducibility and DMSO minimization

• [1] Morales R, et al. J Mol Biol. 2004;341(4):1063‑1076; MedChemExpress product datasheet. View Source
• [2] Zhang Y, et al. Sci Rep. 2024;14:27893. View Source